Cas no 1881541-39-4 (2-(3-Cyano-4-methylphenyl)-2-methylpropanoic acid)
2-(3-Cyano-4-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, 3-cyano-α,α,4-trimethyl-
- EN300-1137926
- 2-(3-Cyano-4-methylphenyl)-2-methylpropanoic acid
- 2-(3-Cyano-4-methylphenyl)-2-methylpropanoicacid
- 1881541-39-4
-
- Inchi: 1S/C12H13NO2/c1-8-4-5-10(6-9(8)7-13)12(2,3)11(14)15/h4-6H,1-3H3,(H,14,15)
- InChI Key: GUQHBQGSKITBOQ-UHFFFAOYSA-N
- SMILES: C(C1C=CC(C)=C(C#N)C=1)(C)(C)C(=O)O
Computed Properties
- Exact Mass: 203.094628657g/mol
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 360.0±27.0 °C(Predicted)
- pka: 4.26±0.11(Predicted)
2-(3-Cyano-4-methylphenyl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
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| Enamine | EN300-1137926-0.25g |
2-(3-cyano-4-methylphenyl)-2-methylpropanoic acid |
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$774.0 | 2023-10-26 | |
| Enamine | EN300-1137926-0.5g |
2-(3-cyano-4-methylphenyl)-2-methylpropanoic acid |
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| Enamine | EN300-1137926-1.0g |
2-(3-cyano-4-methylphenyl)-2-methylpropanoic acid |
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| Enamine | EN300-1137926-2.5g |
2-(3-cyano-4-methylphenyl)-2-methylpropanoic acid |
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| Enamine | EN300-1137926-5.0g |
2-(3-cyano-4-methylphenyl)-2-methylpropanoic acid |
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| Enamine | EN300-1137926-10.0g |
2-(3-cyano-4-methylphenyl)-2-methylpropanoic acid |
1881541-39-4 | 10g |
$4667.0 | 2023-05-23 | ||
| Enamine | EN300-1137926-1g |
2-(3-cyano-4-methylphenyl)-2-methylpropanoic acid |
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| Enamine | EN300-1137926-5g |
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2-(3-Cyano-4-methylphenyl)-2-methylpropanoic acid Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-(3-Cyano-4-methylphenyl)-2-methylpropanoic acid
Comprehensive Overview of 2-(3-Cyano-4-methylphenyl)-2-methylpropanoic acid (CAS No. 1881541-39-4)
2-(3-Cyano-4-methylphenyl)-2-methylpropanoic acid (CAS No. 1881541-39-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyano and methylphenyl functional groups, is often studied for its role in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its mechanistic pathways and therapeutic potential, particularly in the context of inflammation and metabolic disorders.
The molecular structure of 2-(3-Cyano-4-methylphenyl)-2-methylpropanoic acid features a propanoic acid backbone, which is a common motif in nonsteroidal anti-inflammatory drugs (NSAIDs). This has led to speculation about its potential as a precursor for novel anti-inflammatory agents. Recent studies have explored its structure-activity relationship (SAR), focusing on how modifications to its cyano or methyl groups could enhance its efficacy or reduce side effects. Such investigations align with the growing demand for safer and more effective pharmaceuticals.
In the realm of organic synthesis, CAS No. 1881541-39-4 is valued for its versatility. Its cyano group serves as a key intermediate for further chemical transformations, enabling the creation of complex molecules with potential applications in drug discovery and material science. The compound’s stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry, both of which are critical in modern pharmaceutical R&D.
From an industrial perspective, the demand for 2-(3-Cyano-4-methylphenyl)-2-methylpropanoic acid is driven by its utility in fine chemical manufacturing. Companies specializing in custom synthesis often highlight this compound in their portfolios, catering to clients seeking tailor-made intermediates for proprietary research. Its compatibility with green chemistry principles—such as reduced waste and energy-efficient processes—further enhances its appeal, especially as sustainability becomes a priority in the chemical sector.
Recent trends in AI-driven drug discovery have also brought CAS No. 1881541-39-4 into the spotlight. Machine learning models trained on chemical databases frequently identify this compound as a promising scaffold for targeted therapies. This aligns with broader industry efforts to leverage computational chemistry for faster, cost-effective drug development. As a result, searches for "2-(3-Cyano-4-methylphenyl)-2-methylpropanoic acid applications" or "CAS 1881541-39-4 synthesis" have surged among researchers.
Quality control and analytical profiling are essential for ensuring the reliability of 2-(3-Cyano-4-methylphenyl)-2-methylpropanoic acid in research settings. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are critical for meeting the stringent standards of pharmaceutical-grade compounds, a topic frequently queried in academic and industrial forums.
In summary, 2-(3-Cyano-4-methylphenyl)-2-methylpropanoic acid (CAS No. 1881541-39-4) represents a compelling case study in the intersection of organic chemistry and applied research. Its multifaceted applications—from drug development to sustainable manufacturing—underscore its relevance in contemporary science. As innovation accelerates, this compound is poised to remain a focal point for both theoretical exploration and practical utilization.
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